Cas no 1227579-99-8 (6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1227579-99-8
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4689234
• Update Time: 2025-06-07

6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(trifluoromethyl)pyridine-3-acetonitrile
• FCH1344618
• 6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H4BrF3N2/c9-6-2-1-5(3-4-13)7(14-6)8(10,11)12/h1-2H,3H2
• InChI Key： MBKAUGJPYQLNFV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC#N)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Topological Polar Surface Area: 36.7

Additional information on 6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile

6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1227579-99-8)

6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile, with the CAS registry number 1227579-99-8, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a bromine atom at the 6-position of a pyridine ring, a trifluoromethyl group at the 2-position, and an acetonitrile group at the 3-position. These substituents contribute to its distinctive chemical properties, making it a valuable molecule for various applications in drug discovery and materials science.

The synthesis of 6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile involves a series of intricate multi-step reactions, often employing advanced catalytic systems and precise reaction conditions. Recent studies have focused on optimizing these synthetic pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to streamline the production process, which is particularly important given the compound's growing demand in pharmaceutical research.

In terms of applications, 6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile has shown promise as a building block in the development of novel therapeutic agents. Its pyridine core is known for its ability to interact with various biological targets, such as kinases and ion channels, making it a valuable scaffold in drug design. Recent findings suggest that this compound may exhibit potential in treating conditions such as cancer and neurodegenerative diseases. For example, studies have demonstrated that analogs of this compound can inhibit specific oncogenic pathways, highlighting its role in anticancer drug discovery.

Beyond pharmacology, 6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile has also found applications in materials science. Its electron-withdrawing groups, such as the trifluoromethyl and acetonitrile substituents, confer unique electronic properties that make it suitable for use in advanced materials like organic semiconductors and optoelectronic devices. Researchers are actively investigating its potential in enhancing the performance of organic light-emitting diodes (OLEDs) and solar cells, where its stability and electronic characteristics are highly advantageous.

The toxicity profile of 6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile has been a subject of recent interest, particularly as its applications expand into biologically relevant fields. Preliminary studies indicate that while the compound exhibits moderate cytotoxicity against certain cell lines, its selectivity for specific targets suggests that it may have a favorable safety profile when used as a drug candidate. Further research is underway to assess its long-term effects and potential for bioaccumulation.

In conclusion, 6-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1227579-99-8) stands as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various fields.